Febuxostat Impurity (2-(3-carboxy-4-isobutyloxyphenyl)-4-methylthiazole-5-carboxylic acid) Febuxostat Impurity (2-(3-carboxy-4-isobutyloxyphenyl)-4-methylthiazole-5-carboxylic acid) An impurity of Febuxostat. Febuxostat is an antihyperuricemic nonpurine inhibitor of both the oxidized and reduced forms of xanthine oxidase.
Brand Name: Vulcanchem
CAS No.: 1239233-87-4
VCID: VC0195349
InChI: InChI=1S/C16H17NO5S/c1-8(2)7-22-12-5-4-10(6-11(12)15(18)19)14-17-9(3)13(23-14)16(20)21/h4-6,8H,7H2,1-3H3,(H,18,19)(H,20,21)
SMILES: CC1=C(SC(=N1)C2=CC(=C(C=C2)OCC(C)C)C(=O)O)C(=O)O
Molecular Formula: C16H17NO5S
Molecular Weight: 335.38

Febuxostat Impurity (2-(3-carboxy-4-isobutyloxyphenyl)-4-methylthiazole-5-carboxylic acid)

CAS No.: 1239233-87-4

Impurities

VCID: VC0195349

Molecular Formula: C16H17NO5S

Molecular Weight: 335.38

Purity: > 95%

Febuxostat Impurity (2-(3-carboxy-4-isobutyloxyphenyl)-4-methylthiazole-5-carboxylic acid) - 1239233-87-4

CAS No. 1239233-87-4
Product Name Febuxostat Impurity (2-(3-carboxy-4-isobutyloxyphenyl)-4-methylthiazole-5-carboxylic acid)
Molecular Formula C16H17NO5S
Molecular Weight 335.38
IUPAC Name 2-[3-carboxy-4-(2-methylpropoxy)phenyl]-4-methyl-1,3-thiazole-5-carboxylic acid
Standard InChI InChI=1S/C16H17NO5S/c1-8(2)7-22-12-5-4-10(6-11(12)15(18)19)14-17-9(3)13(23-14)16(20)21/h4-6,8H,7H2,1-3H3,(H,18,19)(H,20,21)
SMILES CC1=C(SC(=N1)C2=CC(=C(C=C2)OCC(C)C)C(=O)O)C(=O)O
Appearance White Solid
Melting Point 220-223 °C
Description An impurity of Febuxostat. Febuxostat is an antihyperuricemic nonpurine inhibitor of both the oxidized and reduced forms of xanthine oxidase.
Purity > 95%
Quantity Milligrams-Grams
Synonyms 2-[3-Carboxy-4-(2-methylpropoxy)phenyl]-4-methyl-5-thiazolecarboxylic Acid
PubChem Compound 46849410
Last Modified Nov 11 2021
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